Cas no 90609-58-8 (Pyridine,3-(1-buten-1-yl)-)
Pyridine,3-(1-buten-1-yl)- structure
Product Name:Pyridine,3-(1-buten-1-yl)-
CAS No:90609-58-8
MF:C9H11N
MW:133.190342187881
CID:806214
PubChem ID:5352782
Update Time:2025-04-19
Pyridine,3-(1-buten-1-yl)- Chemical and Physical Properties
Names and Identifiers
-
- Pyridine,3-(1-buten-1-yl)-
- 3-(but-1-enyl)pyridine
- 3-but-1-enylpyridine
- 90609-58-8
- 3-[(E)-but-1-enyl]pyridine
- KTXMSWAHSUYOHZ-HWKANZROSA-N
- SCHEMBL256706
- Pyridine, 3-(1-buten-1-yl), (E)-
- Pyridine, 3-(1-butenyl)-, (E)- (9CI)
- Pyridine, 3-(1-butenyl), E
- Pyridine, 3-(1-butenyl)-
- (E)-3-(1-butenyl)-Pyridine
- pyridine, 3-(1-butenyl)-, (e)-
- 142505-11-1
- EINECS 292-421-3
-
- Inchi: 1S/C9H11N/c1-2-3-5-9-6-4-7-10-8-9/h3-8H,2H2,1H3/b5-3+
- InChI Key: KTXMSWAHSUYOHZ-HWKANZROSA-N
- SMILES: N1C=CC=C(C=1)/C=C/CC
Computed Properties
- Exact Mass: 133.089149355g/mol
- Monoisotopic Mass: 133.089149355g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 107
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 12.9Ų
Pyridine,3-(1-buten-1-yl)- Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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